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Compound of Interest

Compound Name: Strontium;iodide

Cat. No.: B13733583

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Strontium iodide. The following
procedures and recommendations are designed to ensure a safe laboratory environment and
minimize risks associated with this compound.

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is critical to minimize exposure to
Strontium iodide. The following table summarizes the recommended PPE for handling this
chemical.
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Specific
Body Part PPE Type .
Recommendations

Use OSHA-approved safety
Eyes/Face Safety Goggles/Face Shield goggles.[1] A face shield is
also recommended.

Wear appropriate protective

Hands Impervious Gloves gloves to prevent skin contact.

[1]

Alab coat and apron are
recommended.[1] For more

Body Lab Coat/Coveralls extensive handling, flame and
chemical resistant coveralls
should be used.[1]

A NIOSH-approved dust-mist-
fume respirator is
recommended.[1] For
situations where risk
assessment shows air-

) ) purifying respirators are

Respiratory Respirator ] ]

appropriate, a full-face particle
respirator type N100 (US) or
type P3 (EN 143) respirator
cartridges should be used as a
backup to engineering

controls.[2]

Operational Plan for Handling Strontium lodide
1. Pre-Operational Checks:
¢ Ventilation: Ensure you are working in a well-ventilated area, preferably in a chemical fume

hood or a dry box with an inert atmosphere (e.g., argon).[1] Local exhaust ventilation is
crucial to maintain concentrations below exposure levels.[1]
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» Emergency Equipment: Confirm that an eyewash station and safety shower are in close
proximity to the workstation.[3]

o Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand
the SDS for Strontium iodide.

o Gather Materials: Ensure all necessary PPE and spill control materials are readily available.
2. Handling Procedures:

e Avoid Dust Formation: Handle the compound carefully to avoid the formation of dust and
aerosols.[2][4]

 Inert Atmosphere: For sensitive applications, handle and store Strontium iodide under a dry,
inert gas.[1][4]

e Avoid Incompatibilities: Keep Strontium iodide away from water/moisture, acids, and
oxidizing agents.[1]

o Personal Hygiene: Wash hands and face thoroughly after handling and before eating or
drinking.[1] Do not consume food or tobacco in the work area.[1]

3. Post-Handling Procedures:

o Storage: Store Strontium iodide in a tightly closed container in a cool, dry, and well-ventilated
place.[1][4] Protect it from light and moisture.[1]

o Decontamination: Clean the work area and any equipment used in accordance with standard
laboratory procedures.

o PPE Removal: Remove and dispose of contaminated PPE properly.

Disposal Plan

1. Waste Collection:

o Collect surplus and non-recyclable Strontium iodide in a suitable, closed container labeled
for chemical waste.[2]
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o Contaminated materials, such as gloves, absorbent paper, and empty containers, should
also be collected and disposed of as hazardous waste.[2]

2. Disposal Method:
e Engage a licensed professional waste disposal service to dispose of the material.[2]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[2][4]

» Dispose of all waste in accordance with applicable Federal, State, and Local regulations.[1]

Experimental Workflow: Strontium lodide Spill
Response

The following diagram outlines the step-by-step procedure for responding to a Strontium iodide
spill.
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Caption: Workflow for Strontium lodide Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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